Cas no 708992-33-0 (N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide)

• Product Name: N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide
• CAS No: 708992-33-0
• MF: C₁₉H₁₉NO₂
• MW: 293.359665155411
• CID: 6169085
• PubChem ID: 972999
• Update Time: 2025-06-11

N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide
• 708992-33-0
• N-(3-methylbutyl)-9-oxofluorene-2-carboxamide
• ChemDiv2_001800
• HMS1374B18
• F1636-0017
• N-isopentyl-9-oxo-9H-fluorene-2-carboxamide
• AKOS001325296

• Inchi： 1S/C19H19NO2/c1-12(2)9-10-20-19(22)13-7-8-15-14-5-3-4-6-16(14)18(21)17(15)11-13/h3-8,11-12H,9-10H2,1-2H3,(H,20,22)
• InChI Key： RYFMAKZHKANTKB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC(C(NCCC(C)C)=O)=CC=21

Computed Properties

• Exact Mass: 293.141578849g/mol
• Monoisotopic Mass: 293.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide

N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide (CAS No. 708992-33-0): An Overview of a Promising Compound in Medicinal Chemistry

N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide (CAS No. 708992-33-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide is characterized by a fluorene core with a ketone group at the 9-position and an amide functionality at the 2-position. The presence of the 3-methylbutyl substituent on the amide nitrogen adds to the compound's lipophilicity and potentially influences its biological activity. The fluorene scaffold is known for its photophysical properties and has been widely studied in various applications, including organic electronics and fluorescence imaging.

The synthesis of N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide typically involves multi-step procedures, starting from readily available precursors. One common approach involves the reaction of 2-fluorenecarboxylic acid with 3-methylbutylamine in the presence of a coupling reagent such as EDC or HATU. The formation of the amide bond is followed by oxidation to introduce the ketone functionality at the 9-position. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, making the synthesis more scalable and cost-effective.

In terms of biological activity, N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary research has indicated that it may have neuroprotective properties, potentially beneficial in neurodegenerative disorders like Alzheimer's disease.

Another area of interest is the compound's ability to modulate cellular signaling pathways. Research has shown that N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide can interact with specific receptors and enzymes involved in cell signaling, leading to altered gene expression and cellular responses. This property makes it a valuable tool for studying cellular processes and developing targeted therapies.

The photophysical properties of the fluorene core have also been exploited for imaging applications. The compound exhibits strong fluorescence emission, which can be utilized for real-time monitoring of cellular processes or as a probe for diagnostic purposes. Recent studies have explored its use in fluorescence microscopy and flow cytometry, demonstrating its potential as a versatile imaging agent.

In addition to its biological activities, N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide has been investigated for its pharmacokinetic properties. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for further development into therapeutic agents. However, more extensive studies are needed to fully understand its safety and efficacy in humans.

The future research directions for N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide are promising. Ongoing clinical trials are evaluating its efficacy in treating various diseases, including inflammatory conditions and neurodegenerative disorders. Additionally, efforts are being made to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity.

In conclusion, N-(3-methylbutyl)-9-oxo-9H-fluorene-2-carboxamide (CAS No. 708992-33-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and developing novel treatments for various diseases.